Cas no 2287262-63-7 (4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride)

• Product Name: 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride
• CAS No: 2287262-63-7
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 6208330
• PubChem ID: 137943121
• Update Time: 2025-06-22

4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride
• 2287262-63-7
• EN300-6740731

• Inchi： 1S/C11H10N2O2.ClH/c1-7-9(8-5-3-2-4-6-8)12-13-10(7)11(14)15;/h2-6H,1H3,(H,12,13)(H,14,15);1H
• InChI Key： HZJSBLZQKQEVHW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=C(C)C(C2C=CC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride

4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 2287262-63-7): An Overview

4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 2287262-63-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride consists of a pyrazole ring substituted with a methyl group at the 4-position and a phenyl group at the 5-position, with a carboxylic acid moiety at the 3-position. The presence of the hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for pharmaceutical formulations.

Recent studies have highlighted the pharmacological properties of 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride has also shown promising antitumor activity. Research conducted by a team at the National Institutes of Health (NIH) revealed that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The synthetic route for 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride has been well-documented in the literature. A common approach involves the condensation of 1-methylhydrazine with phenylacetonitrile followed by cyclization and subsequent carboxylation steps. The final step involves the formation of the hydrochloride salt to improve solubility and stability. This synthetic pathway is highly efficient and scalable, making it suitable for large-scale production in industrial settings.

The physicochemical properties of 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride have been extensively studied. It is a white crystalline solid with a melting point ranging from 180 to 185°C. The compound is moderately soluble in water and highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties facilitate its use in various formulations, including oral tablets, injectable solutions, and topical creams.

In terms of safety and toxicity, preclinical studies have shown that 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, thorough safety evaluations are necessary to ensure its safe use in humans. Clinical trials are currently underway to assess its efficacy and safety in treating various diseases.

The potential applications of 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride extend beyond its anti-inflammatory and antitumor properties. Recent research has explored its use as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound can modulate key enzymes involved in neurodegeneration, offering new avenues for therapeutic intervention.

In conclusion, 4-methyl-5-phenyl-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 2287262-63-7) is a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new applications and mechanisms of action, underscoring its potential as a valuable therapeutic agent.